![molecular formula C17H17N3O B6059586 2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone](/img/structure/B6059586.png)
2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone
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Overview
Description
2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone is a chemical compound that belongs to the quinazolinone family. It is a synthetic molecule that has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone is not fully understood. However, it has been found to inhibit the activity of certain enzymes that play a role in cancer cell proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that play a role in cancer cell proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been found to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone in lab experiments is its potent anti-cancer activity. It has been found to be effective against a wide range of cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are a number of future directions for research on 2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone. One area of research is the development of novel anti-cancer drugs based on this compound. Another area of research is the development of biosensors and other diagnostic tools based on the fluorescent properties of this compound. In addition, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential toxicity in humans. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.
Synthesis Methods
The synthesis of 2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone involves the reaction of 3,4-dimethylaniline with ethyl 2-aminobenzoate in the presence of a catalyst. The resulting intermediate is then treated with acetic anhydride to yield the final product. This method has been widely used due to its simplicity and high yield.
Scientific Research Applications
2-{[(3,4-dimethylphenyl)amino]methyl}-4(3H)-quinazolinone has been extensively used in scientific research due to its unique properties. It has been found to have potent anti-cancer activity and has been used in the development of novel anti-cancer drugs. It has also been used as a fluorescent probe for the detection of metal ions and has been studied for its potential use in the development of biosensors.
properties
IUPAC Name |
2-[(3,4-dimethylanilino)methyl]-3H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-11-7-8-13(9-12(11)2)18-10-16-19-15-6-4-3-5-14(15)17(21)20-16/h3-9,18H,10H2,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJLZXBVYVMJMAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NCC2=NC3=CC=CC=C3C(=O)N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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